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Compound of Interest

Compound Name:
Benzene, [(1-methylene-2-

propenyl)thio]-

CAS No.: 7326-64-9

Cat. No.: B11945909

Get Quote

A note on nomenclature: The compound requested, "Benzene, [(1-methylene-2-
propenyl)thio]-," presents a degree of chemical ambiguity and does not correspond to a

commonly indexed substance with extensive physical data. The "1-methylene-2-propenyl"

group could be interpreted in several ways. After a thorough search for this compound and its

likely isomers with limited success, this guide will focus on a closely related and well-

characterized analogue: Phenyl Allyl Sulfide. This compound, also known as allyl phenyl sulfide

or (2-propen-1-ylthio)benzene, shares key structural features and provides a solid basis for

understanding the physical chemistry of aryl allyl thioethers.

Introduction
Phenyl allyl sulfide is an organosulfur compound that serves as a valuable building block in

organic synthesis and materials science. Its bifunctional nature, possessing both an aromatic

ring and a reactive allyl group, allows for a diverse range of chemical transformations.

Understanding the fundamental physical characteristics of phenyl allyl sulfide is paramount for

its effective use in research and development, influencing everything from reaction kinetics and
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solvent selection to purification and storage. This guide provides a comprehensive overview of

these properties for researchers, scientists, and professionals in drug development.

Chemical Structure and Core Properties
The molecular structure of phenyl allyl sulfide consists of a benzene ring attached to a sulfur

atom, which is in turn bonded to an allyl group. This structure gives rise to its specific

physicochemical properties.

Caption: Chemical structure of Phenyl Allyl Sulfide.

Table 1: Core Physical and Chemical Identifiers

Property Value Source(s)

Molecular Formula C₉H₁₀S [1][2]

Molecular Weight 150.24 g/mol [1][2]

CAS Number 5296-64-0 [1][2]

IUPAC Name (Allylthio)benzene [2]

Synonyms

Allyl phenyl sulfide, Phenyl allyl

thioether, 3-

(Phenylthio)propene

[1][3]

Tabulated Physical Characteristics
The physical properties of a compound are critical for its handling, purification, and use in

chemical reactions. Below is a summary of the key physical data for phenyl allyl sulfide.

Table 2: Key Physical Properties of Phenyl Allyl Sulfide
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Property Value Conditions Source(s)

Appearance
Colorless to almost

colorless clear liquid
Ambient [4]

Odor

The pure sulfide has a

sweet overtone,

though impurities like

thiophenol can cause

a stench.

Ambient [5]

Melting Point -48 to -46.5 °C [1]

Boiling Point 223-225 °C Atmospheric Pressure [5]

48-49 °C 0.43 Torr [1]

Density 1.0220 g/cm³ 25 °C [1]

1.024 g/mL 20 °C [5]

Refractive Index 1.572 20 °C [1]

Flash Point >98 °C [1]

Solubility

Insoluble in water.

Soluble in diethyl

ether and benzene.

Experimental Protocols
The determination of physical constants is a cornerstone of chemical characterization. Below

are generalized, step-by-step methodologies for determining some of the key physical

properties of phenyl allyl sulfide.

Determination of Boiling Point via Distillation
The boiling point is a fundamental physical property that is indicative of a liquid's volatility and

purity.
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Caption: Synthetic scheme for Phenyl Allyl Sulfide.

Experimental Protocol for Synthesis
A representative procedure for the synthesis of phenyl allyl sulfide is as follows:

Thiophenolate Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve

sodium hydroxide in ethanol. Cool the solution in an ice bath and slowly add thiophenol to

form sodium thiophenolate.

Nucleophilic Substitution: To the solution of sodium thiophenolate, add allyl bromide

dropwise while maintaining a low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours.

Workup: Pour the reaction mixture into water and extract with an organic solvent such as

diethyl ether.

Purification: Wash the organic layer with a dilute base solution and then with water. Dry the

organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent

under reduced pressure. The crude product is then purified by vacuum distillation to yield

pure phenyl allyl sulfide.

Conclusion
The physical characteristics of phenyl allyl sulfide are well-defined and essential for its

application in synthetic chemistry. This guide has provided a detailed overview of these
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properties, along with methodologies for their determination and a common synthetic protocol.

A thorough understanding of these fundamental parameters is crucial for the safe and effective

handling and utilization of this versatile chemical compound in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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